N-[4-(4-benzoylpiperazin-1-yl)phenyl]-2-(4-methoxyphenoxy)acetamide

• Molecular Formula: C26H27N3O4
• Molecular Weight: 445.5 g/mol
• IUPAC Name: N-[4-(4-benzoylpiperazin-1-yl)phenyl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C26H27N3O4/c1-32-23-11-13-24(14-12-23)33-19-25(30)27-21-7-9-22(10-8-21)28-15-17-29(18-16-28)26(31)20-5-3-2-4-6-20/h2-14H,15-19H2,1H3,(H,27,30)
• InChI Key: DBAUVEXOPDBPBZ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4

Description

N-[4-(4-benzoylpiperazin-1-yl)phenyl]-2-(4-methoxyphenoxy)acetamide, also known as BRL-15572, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. It is a selective antagonist of the dopamine D3 receptor and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

N-[4-(4-benzoylpiperazin-1-yl)phenyl]-2-(4-methoxyphenoxy)acetamide acts as a selective antagonist of the dopamine D3 receptor, which is primarily located in the mesolimbic system of the brain. This system is involved in the regulation of reward and motivation, and the dopamine D3 receptor plays a key role in this process. By blocking the activity of this receptor, N-[4-(4-benzoylpiperazin-1-yl)phenyl]-2-(4-methoxyphenoxy)acetamide can modulate the release of dopamine and other neurotransmitters, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
N-[4-(4-benzoylpiperazin-1-yl)phenyl]-2-(4-methoxyphenoxy)acetamide has been shown to have a range of biochemical and physiological effects, including the modulation of dopamine release, the regulation of locomotor activity, and the modulation of drug-seeking behavior. It has also been shown to have potential anti-inflammatory effects and has been investigated for its potential use in the treatment of inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(4-benzoylpiperazin-1-yl)phenyl]-2-(4-methoxyphenoxy)acetamide in lab experiments is its selectivity for the dopamine D3 receptor, which allows for specific modulation of this receptor without affecting other neurotransmitter systems. However, one limitation of using N-[4-(4-benzoylpiperazin-1-yl)phenyl]-2-(4-methoxyphenoxy)acetamide is its relatively low potency, which can make it difficult to achieve significant effects at lower doses.

Future Directions

There are several potential future directions for research on N-[4-(4-benzoylpiperazin-1-yl)phenyl]-2-(4-methoxyphenoxy)acetamide. One area of interest is its potential use in the treatment of drug addiction, particularly in combination with other medications or behavioral therapies. Another area of interest is its potential use in the treatment of inflammatory bowel disease, which has been suggested based on its anti-inflammatory effects. Additionally, further research is needed to explore the full range of biochemical and physiological effects of N-[4-(4-benzoylpiperazin-1-yl)phenyl]-2-(4-methoxyphenoxy)acetamide and its potential use in other areas of scientific research.

Synthesis Methods

The synthesis of N-[4-(4-benzoylpiperazin-1-yl)phenyl]-2-(4-methoxyphenoxy)acetamide involves several steps, starting with the reaction of 4-benzoylpiperazine with 4-nitrophenyl chloroformate to form N-(4-nitrophenyl)carbamic acid 4-benzoylpiperazin-1-yl ester. This compound is then reacted with 2-(4-methoxyphenoxy)acetic acid to yield N-[4-(4-benzoylpiperazin-1-yl)phenyl]-2-(4-methoxyphenoxy)acetamide.

Scientific Research Applications

N-[4-(4-benzoylpiperazin-1-yl)phenyl]-2-(4-methoxyphenoxy)acetamide has been extensively studied for its potential use in various scientific research applications. It has been shown to have a high affinity for the dopamine D3 receptor, which is involved in the regulation of reward and motivation. As such, it has been investigated for its potential use in the treatment of drug addiction and other disorders related to reward and motivation.